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Compound of Interest

Compound Name: 1,1,3-Trimethylcyclopentane

Cat. No.: B1620192

This guide provides a comprehensive technical overview of the density of 1,1,3-
trimethylcyclopentane (CAS No: 4516-69-2), a saturated alicyclic hydrocarbon. Density is a
fundamental physical property critical for a range of applications, from fuel formulation and
solvent system design to computational modeling and quality control in chemical synthesis.
This document is intended for researchers, scientists, and drug development professionals who
require a deep understanding of this compound's physical characteristics.

Introduction to 1,1,3-Trimethylcyclopentane and the
Significance of its Density

1,1,3-Trimethylcyclopentane is a volatile organic compound (VOC) with the molecular formula
CsHie and a molecular weight of 112.21 g/mol .[1][2][3] As a substituted cycloalkane, its
molecular structure—a five-membered ring with two methyl groups on one carbon and a third
on another—influences its physical properties, including its boiling point, viscosity, and, most
notably, its density.

The density of 1,1,3-trimethylcyclopentane is a critical parameter in:

» Fluid Dynamics and Process Engineering: Accurate density values are essential for
calculations involving mass flow, transportation, and storage.

» Fuel Science: As a component in fuel mixtures, its density affects the overall energy content
and combustion characteristics.
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o Computational Chemistry: Experimental density data is used to validate and refine molecular
dynamics simulations and other predictive models.

e Quality Control: Density measurement serves as a straightforward and reliable method for
assessing the purity of the substance.

Physicochemical Properties and Density Values

A summary of the key physical properties of 1,1,3-trimethylcyclopentane is presented below.
It is important to note that reported density values can vary slightly between sources due to
different experimental conditions and purity levels.

Property Value Source
Molecular Formula CsHise [1112]
Molecular Weight 112.21 g/mol [1][2]13]
Boiling Point 104.9 °C at 760 mmHg [1114]
Melting Point -14.2 °C [1]
Density 0.8+0.1g/cm3 [1]
Vapor Pressure 35.2 £ 0.1 mmHg at 25°C [1]

The density of 1,1,3-trimethylcyclopentane is influenced by both temperature and pressure.
As with most liquids, its density decreases with an increase in temperature due to thermal
expansion. While the effect of pressure is generally negligible for liquids under standard
atmospheric conditions, it can become significant at higher pressures. Critically evaluated
thermophysical property data, including density as a function of temperature, for 1,1,3-
trimethylcyclopentane is available from the NIST/TRC Web Thermo Tables, a professional
resource for thermodynamic data.[3][5]

Predictive Models for Cycloalkane Density

Predicting the physical properties of chemical compounds through computational methods is a
rapidly advancing field that can accelerate research and reduce the need for extensive
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experimental work.[6] For cycloalkanes like 1,1,3-trimethylcyclopentane, several models are
being developed.

One promising approach is the use of multiscale graph neural networks (MGNN).[6] These
models can learn from the graph representations of molecules to capture complex structural
information and predict physical properties, including density, with high accuracy. The MGNN
model has shown to be particularly suitable for predicting the properties of biofuels based on
cycloalkanes, often outperforming other machine learning models.[6] Artificial neural networks,
in general, are being trained on fragmented data to exploit property-property correlations and
improve the quality of predictions for various alkanes.[7]

Experimental Determination of Density

The density of a volatile liquid such as 1,1,3-trimethylcyclopentane can be determined with
high precision using a pycnometer, also known as a specific gravity bottle. This method is
based on measuring the mass of a precisely known volume of the liquid.

Safety Precautions

1,1,3-Trimethylcyclopentane is a volatile and flammable liquid. Overexposure may cause skin
and eye irritation, as well as potential anesthetic effects such as drowsiness, dizziness, and
headache.[8][9] All handling should be performed in a well-ventilated fume hood, and
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, must be worn.

Experimental Protocol: Pychometer Method

This protocol outlines the steps for determining the density of 1,1,3-trimethylcyclopentane
using a pycnometer and a reference liquid of known density, typically deionized water.

Materials:
o Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary bore
¢ Analytical balance (readable to at least 0.1 mg)

o Constant temperature water bath
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Thermometer

1,1,3-trimethylcyclopentane (high purity)

Deionized water

Acetone (for cleaning)

Pasteur pipettes
Procedure:

o Cleaning and Drying: Thoroughly clean the pycnometer and its stopper with a suitable
detergent, rinse with deionized water, followed by acetone, and dry completely in an oven.
Allow it to cool to ambient temperature in a desiccator.

o Mass of Empty Pycnometer: Carefully weigh the dry, empty pycnometer with its stopper on
the analytical balance. Record this mass as mo.

e Calibration with Deionized Water:

[¢]

Fill the pycnometer with deionized water, ensuring no air bubbles are trapped.

[¢]

Insert the stopper, allowing excess water to emerge from the capillary.

[e]

Place the filled pycnometer in the constant temperature water bath set to a specific
temperature (e.g., 20.0 °C) and allow it to equilibrate for at least 20 minutes.

[e]

Once equilibrated, remove the pycnometer, carefully dry the exterior, and weigh it. Record
this mass as ma.

o Density of Water: Look up the density of water (p_water) at the recorded temperature from a
reliable reference table.

» Volume of Pycnometer: Calculate the exact volume of the pycnometer (V) using the following
formula: V = (m1 - mo) / p_water

e Measurement with 1,1,3-Trimethylcyclopentane:
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[e]

Empty and thoroughly dry the pycnometer as in step 1.

o

Fill the pycnometer with 1,1,3-trimethylcyclopentane.

[¢]

Equilibrate the filled pycnometer in the constant temperature water bath at the same
temperature as in step 3.

[¢]

Remove the pycnometer, dry the exterior, and weigh it. Record this mass as ma.

o Density Calculation: Calculate the density of the 1,1,3-trimethylcyclopentane (p_sample)
using the following formula: p_sample = (m2 - mo) / V

Experimental Workflow Diagram
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Caption: Workflow for density determination using the pycnometer method.
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Conclusion

The density of 1,1,3-trimethylcyclopentane is a fundamental thermophysical property with
significant implications for both academic research and industrial applications. While a precise,
temperature-dependent dataset is best obtained from curated databases like the NIST/TRC
Web Thermo Tables, accurate experimental determination can be achieved in the laboratory
using established protocols such as the pycnometer method. Furthermore, the development of
advanced computational models, including graph neural networks, offers a promising avenue
for the rapid and accurate prediction of this and other key physical properties, thereby
streamlining the process of chemical and materials discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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